molecular formula C16H25F3N2 B4933233 N,N,N'-triethyl-N'-[2-(trifluoromethyl)benzyl]-1,2-ethanediamine

N,N,N'-triethyl-N'-[2-(trifluoromethyl)benzyl]-1,2-ethanediamine

Cat. No. B4933233
M. Wt: 302.38 g/mol
InChI Key: BXJDZYHFMHNNAH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N,N'-triethyl-N'-[2-(trifluoromethyl)benzyl]-1,2-ethanediamine, also known as TFB-TEDA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TFB-TEDA has been studied extensively for its ability to act as a ligand for metal complexes, and its unique structure and properties make it a promising candidate for use in a variety of scientific research applications.

Mechanism of Action

The mechanism of action of N,N,N'-triethyl-N'-[2-(trifluoromethyl)benzyl]-1,2-ethanediamine as a ligand for metal complexes is complex and varies depending on the specific metal ion and complex involved. However, in general, N,N,N'-triethyl-N'-[2-(trifluoromethyl)benzyl]-1,2-ethanediamine functions as a bidentate ligand, binding to metal ions through both the amine and nitrogen atoms in its structure. This binding results in the formation of stable and highly selective metal complexes that can be used for a variety of applications.
Biochemical and Physiological Effects
While N,N,N'-triethyl-N'-[2-(trifluoromethyl)benzyl]-1,2-ethanediamine has been extensively studied for its potential applications in scientific research, there is limited information available on its biochemical and physiological effects. However, studies have shown that N,N,N'-triethyl-N'-[2-(trifluoromethyl)benzyl]-1,2-ethanediamine is generally well-tolerated and has low toxicity, making it a promising candidate for use in a variety of research applications.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N,N,N'-triethyl-N'-[2-(trifluoromethyl)benzyl]-1,2-ethanediamine as a ligand for metal complexes is its ability to form stable and highly selective complexes with a variety of metal ions. Additionally, N,N,N'-triethyl-N'-[2-(trifluoromethyl)benzyl]-1,2-ethanediamine is relatively easy to synthesize and is generally well-tolerated, making it a promising candidate for use in a variety of lab experiments. However, one limitation of N,N,N'-triethyl-N'-[2-(trifluoromethyl)benzyl]-1,2-ethanediamine is its relatively high cost, which may limit its use in some research applications.

Future Directions

There are many potential future directions for research on N,N,N'-triethyl-N'-[2-(trifluoromethyl)benzyl]-1,2-ethanediamine and its applications. One area of interest is the use of N,N,N'-triethyl-N'-[2-(trifluoromethyl)benzyl]-1,2-ethanediamine as a ligand for metal complexes in catalysis and drug delivery. Additionally, further research is needed to fully understand the biochemical and physiological effects of N,N,N'-triethyl-N'-[2-(trifluoromethyl)benzyl]-1,2-ethanediamine, as well as its potential applications in imaging and other fields. Overall, the unique structure and properties of N,N,N'-triethyl-N'-[2-(trifluoromethyl)benzyl]-1,2-ethanediamine make it a promising candidate for continued research and development in a variety of scientific fields.

Synthesis Methods

The synthesis of N,N,N'-triethyl-N'-[2-(trifluoromethyl)benzyl]-1,2-ethanediamine involves a multi-step process that begins with the reaction of 2-(trifluoromethyl)benzylamine with ethyl chloroacetate, followed by the addition of diethylamine to yield the intermediate N,N-diethyl-N'-[2-(trifluoromethyl)benzyl]ethylenediamine. This intermediate is then reacted with ethylenediamine in the presence of a base to yield the final product, N,N,N'-triethyl-N'-[2-(trifluoromethyl)benzyl]-1,2-ethanediamine.

Scientific Research Applications

N,N,N'-triethyl-N'-[2-(trifluoromethyl)benzyl]-1,2-ethanediamine has been extensively studied for its potential applications in a variety of scientific research fields. One of the primary uses of N,N,N'-triethyl-N'-[2-(trifluoromethyl)benzyl]-1,2-ethanediamine is as a ligand for metal complexes, due to its ability to form stable and highly selective complexes with a variety of metal ions. These complexes have been studied for their potential use in a variety of applications, including catalysis, drug delivery, and imaging.

properties

IUPAC Name

N,N,N'-triethyl-N'-[[2-(trifluoromethyl)phenyl]methyl]ethane-1,2-diamine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H25F3N2/c1-4-20(5-2)11-12-21(6-3)13-14-9-7-8-10-15(14)16(17,18)19/h7-10H,4-6,11-13H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BXJDZYHFMHNNAH-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)CCN(CC)CC1=CC=CC=C1C(F)(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H25F3N2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

302.38 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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